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Compound of Interest

Compound Name: 4-(Benzyloxy)benzaldehyde

Cat. No.: B128563

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Benzyloxy)benzaldehyde, also known as 4-(phenylmethoxy)benzaldehyde, is an aromatic
organic compound that serves as a crucial intermediate in a variety of synthetic applications.
Structurally, it consists of a benzaldehyde molecule where the hydroxyl group at the para (4)
position is protected as a benzyl ether. This structural feature makes it a stable and versatile
building block in medicinal chemistry, fragrance development, and materials science. Its
significance is particularly noted in the synthesis of complex, biologically active molecules,
where the benzyl group can be readily removed under specific conditions to reveal the phenol
functionality. This guide provides a comprehensive overview of its chemical structure,
properties, synthesis, and key applications for professionals in the field.

Chemical Structure and Nomenclature

The chemical identity of 4-(Benzyloxy)benzaldehyde is defined by its unique arrangement of
a benzaldehyde core and a benzyl ether substituent. The preferred IUPAC name for this
compound is 4-(Benzyloxy)benzaldehyde.[1]
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Logical Structure of 4-(Benzyloxy)benzaldehyde
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Caption: Logical representation of 4-(Benzyloxy)benzaldehyde's core components.

The following table summarizes the key chemical identifiers for this compound.

Property Value Reference(s)
IUPAC Name 4-(Benzyloxy)benzaldehyde

4-
Synonyms (Phenylmethoxy)benzaldehyde  [2][3][4]

, p-(Benzyloxy)benzaldehyde

CAS Number 4397-53-9 [1][5]
Molecular Formula C14H1202 [11[3]
Molecular Weight 212.24 g/mol [11[3]I5]
InChikey ZNTWZSXLLMNMQC- (5]

UHFFFAOYSA-N

0=CC1=CC=C(OCC2=CC=C
C=C2)C=C1

SMILES

Physicochemical Properties

4-(Benzyloxy)benzaldehyde is typically a solid at room temperature with distinct physical and
chemical characteristics. It is known to be sensitive to air and should be stored accordingly.[5]

[6]
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Property Value Reference(s)
Creamish to yellow crystalline

Appearance [51[6]
powder

Melting Point 71-74 °C [5]

Boiling Point 197-199 °C at 11 mmHg [5]
Insoluble in water; Sparingly

Solubility soluble in Chloroform, Ethyl [51[6]
Acetate
Air Sensitive; Stable under

Stability normal temperatures and [5][6]
pressures
Store in a cool, dark, dry place

Storage [5]1[6]

under an inert atmosphere

Spectroscopic Characterization

Spectroscopic data is essential for the structural confirmation of 4-(Benzyloxy)benzaldehyde.

The key analytical data from various techniques are summarized below.

Technique

Key Signals / Data

Reference(s)

1H NMR (400 MHz, CDCls)

0 9.88 (s, 1H, aldehyde), 7.83
(d, 2H, Ar-H), 7.42-7.35 (m,
5H, Ar-H), 7.07 (d, 2H, Ar-H),
5.14 (s, 2H, -OCHz-)

[7]

Mass Spectrometry (EI)

m/z 212 (Molecular lon, M+),
91 (Base Peak, [C7H7]*

tropylium ion)

[7](8]

Infrared (IR) Spectroscopy

Characteristic absorption
bands for C=0 (aldehyde), C-
O-C (ether), and aromatic C-H

functional groups are present.

[3]
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Synthesis Protocol: Williamson Ether Synthesis

The most common and efficient method for preparing 4-(Benzyloxy)benzaldehyde is the
Williamson ether synthesis.[9][10] This reaction involves the nucleophilic substitution of a halide
by an alkoxide. In this case, the phenoxide of 4-hydroxybenzaldehyde attacks benzyl bromide.
[11][12]

4-Hydroxybenzaldehyde
Benzyl Bromide
Potassium Carbonate

l

Williamson Ether Synthesis
(Reflux in Solvent, e.g., Ethanol)

Workup
(Filter, Extract, Wash)

l

Purification
(Recrystallization)

Final Product:
4-(Benzyloxy)benzaldehyde
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Caption: General workflow for the synthesis of 4-(Benzyloxy)benzaldehyde.

Experimental Protocol

This protocol is adapted from established literature procedures.[11][12][13]

Materials:

4-Hydroxybenzaldehyde

e Benzyl bromide

e Anhydrous Potassium Carbonate (K2CO3)

o Ethanol (or DMF/Acetone)

o Ethyl Acetate (EtOAC)

o Diethyl Ether (Et20)

e 5% Sodium Hydroxide (NaOH) solution

o Saturated Sodium Chloride (brine) solution

e Anhydrous Magnesium Sulfate (MgSQOa)

» Round-bottom flask, reflux condenser, magnetic stirrer, filtration apparatus, separatory
funnel, rotary evaporator.

Procedure:

All reactions should be conducted under an inert atmosphere (e.g., nitrogen gas).[11]

To a round-bottom flask, add 4-hydroxybenzaldehyde (1.0 eq), anhydrous potassium
carbonate (3.5 eq), and ethanol.[11]

Stir the suspension and add benzyl bromide (1.0 eq) to the mixture.[11]

Attach a reflux condenser and heat the mixture to reflux for approximately 14 hours.[11]
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e Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup:

 After the reaction is complete, cool the mixture to room temperature.

« Filter the solid potassium carbonate and wash the residue thoroughly with ethyl acetate.[11]

o Combine the filtrate and washes, and remove the solvent under reduced pressure using a
rotary evaporator.[11]

 Dissolve the resulting residue in diethyl ether.[11]

» Transfer the ether solution to a separatory funnel and wash sequentially with a 5% sodium
hydroxide solution, distilled water, and finally with a saturated sodium chloride solution.[11]

Purification:

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.[11]

e The crude product can be purified by recrystallization from ethanol to yield colorless or light-
yellow crystals.[11]

Applications in Research and Drug Development

4-(Benzyloxy)benzaldehyde is not typically an end-product but rather a versatile intermediate.
Its utility spans several areas of research.

» Antiviral Agents: It is a documented intermediate in the synthesis of
phenylethylthiazolylthiourea (PETT) analogues, which are investigated as non-nucleoside
reverse transcriptase inhibitors (NNRTIs) for combating drug-resistant strains of HIV-1.[11]

e Endocrinology and Oncology: The compound is used in the synthesis of estrogen receptor 3
(ERp)-selective ligands, such as (5-fluoro-(2R,3S)-2,3-bis(4-hydroxyphenyl)pentanenitrile).
[5][6][14] These ligands are valuable tools for studying the distinct roles of estrogen receptor
subtypes in tissues and for developing therapies for hormone-dependent cancers.
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+ Coordination Chemistry: It serves as a precursor for synthesizing thiosemicarbazone ligands.
[15] These ligands, containing nitrogen and sulfur donor atoms, are effective chelating
agents for various metal ions, with applications in sensing and materials science.[15]

¢ Fragrance Industry: Due to its pleasant aromatic profile, it also finds use in fragrance
chemistry.[6]

Starting Material:
4-(Benzyloxy)benzaldehyde

Multi-step
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Caption: Role of 4-(Benzyloxy)benzaldehyde as a precursor to a bioactive ligand.
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Safety Information

4-(Benzyloxy)benzaldehyde is classified as an irritant. It may cause skin, eye, and respiratory
irritation.[16] Standard laboratory safety precautions should be followed, including the use of
personal protective equipment (gloves, safety glasses) and handling in a well-ventilated area or
fume hood.[16] It is sensitive to air and should be stored properly.[5]

Conclusion

4-(Benzyloxy)benzaldehyde is a high-value chemical intermediate with a well-defined
structure and set of properties. Its straightforward synthesis via the Williamson ether reaction
and its role as a stable, protected form of 4-hydroxybenzaldehyde make it indispensable in the
multi-step synthesis of complex molecules. For researchers in drug development and organic
synthesis, a thorough understanding of this compound's chemistry and handling is fundamental
to its successful application in creating novel therapeutics and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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